3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-3-(phenylcarbamoylamino)benzamide
• InChI: InChI=1S/C19H21N3O3/c23-18(20-13-17-10-5-11-25-17)14-6-4-9-16(12-14)22-19(24)21-15-7-2-1-3-8-15/h1-4,6-9,12,17H,5,10-11,13H2,(H,20,23)(H2,21,22,24)
• InChI Key: HQYDPNYQHDHZRE-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)NC3=CC=CC=C3

Description

3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of 3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the inhibition of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, through the suppression of nuclear factor-κB activation. This compound also inhibits the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins that play a key role in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide include the reduction of inflammation and pain, as well as the induction of apoptosis in cancer cells. Additionally, this compound has been found to exhibit antioxidant activity, which may help to protect against oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its ability to selectively target pro-inflammatory cytokines and cyclooxygenase enzymes, which makes it a promising candidate for the development of new anti-inflammatory and analgesic drugs. However, one of the limitations of this compound is its potential toxicity, which needs to be further investigated before it can be used in clinical trials.

Future Directions

There are several future directions for research on 3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One of the potential areas of application is in the treatment of cancer, where this compound has been found to induce apoptosis in cancer cells. Additionally, further studies are needed to investigate the potential use of this compound in the treatment of other inflammatory and oxidative stress-related diseases. Finally, more research is needed to investigate the potential toxicity of this compound and its safety profile in vivo.
In conclusion, 3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is a promising compound with potential therapeutic applications in the field of medicinal chemistry. Its ability to selectively target pro-inflammatory cytokines and cyclooxygenase enzymes makes it a promising candidate for the development of new anti-inflammatory and analgesic drugs. However, further research is needed to investigate its toxicity and safety profile in vivo, as well as its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 3-aminobenzoic acid with tetrahydro-2-furanmethanamine, followed by the reaction with aniline and isobutyl chloroformate. The final product is obtained after purification through column chromatography.

Scientific Research Applications

The potential therapeutic applications of 3-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide have been extensively studied in the field of medicinal chemistry. This compound has been found to exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and reducing the activity of cyclooxygenase enzymes. Additionally, it has been shown to possess antitumor activity by inducing apoptosis in cancer cells.